An In-depth Technical Guide to the Synthesis and Characterization of Gabapentin-d4
An In-depth Technical Guide to the Synthesis and Characterization of Gabapentin-d4
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis and characterization of Gabapentin-d4, a deuterated analog of the widely used anticonvulsant and analgesic drug, Gabapentin. The inclusion of deuterium atoms in the Gabapentin molecule makes it an invaluable tool in pharmacokinetic and metabolic studies, often serving as an internal standard for the quantification of Gabapentin in biological matrices.[1][2] This document details the probable synthetic routes, in-depth characterization methodologies, and relevant quantitative data to support its application in research and drug development.
Synthesis of Gabapentin-d4
The synthesis of Gabapentin-d4 involves the introduction of four deuterium atoms into the Gabapentin structure. Based on the known synthesis of Gabapentin and general deuteration techniques, a plausible synthetic pathway is outlined below. The common route to Gabapentin proceeds through key intermediates such as 1,1-cyclohexanediacetic acid and its monoamide, with a crucial Hofmann rearrangement step to introduce the aminomethyl group.[3][4]
A likely strategy for the synthesis of Gabapentin-d4 involves the deuteration of a suitable precursor. One common method for introducing deuterium is through a hydrogen-deuterium exchange reaction on the active methylene groups adjacent to a carbonyl group.[5]
Proposed Synthetic Pathway:
The synthesis can be envisioned to start from a precursor to 1,1-cyclohexanediacetic acid, which is then deuterated. A subsequent Hofmann rearrangement on the deuterated monoamide intermediate would yield Gabapentin-d4.
Caption: Proposed synthetic pathway for Gabapentin-d4.
Experimental Protocol: Synthesis of Gabapentin-d4 (Illustrative)
The following is an illustrative protocol based on known chemical transformations. Specific reaction conditions would require optimization.
-
Synthesis of 1,1-Cyclohexanediacetic Acid: This intermediate can be synthesized from cyclohexanone through a series of reactions, including the Guareschi reaction.[3]
-
Deuteration of 1,1-Cyclohexanediacetic Acid: The dicarboxylic acid is subjected to a hydrogen-deuterium exchange reaction. This can be achieved by heating the acid in heavy water (D₂O) with a catalytic amount of a strong base (e.g., NaOD). The acidic protons on the α-carbons to the carboxyl groups are exchanged for deuterium.
-
Formation of Deuterated 1,1-Cyclohexanediacetic Anhydride: The deuterated diacid is then treated with a dehydrating agent, such as acetic anhydride, to form the corresponding cyclic anhydride.
-
Amidation: The deuterated anhydride is reacted with ammonia to selectively open the ring and form the deuterated 1,1-cyclohexanediacetic acid monoamide.
-
Hofmann Rearrangement: The deuterated monoamide is then subjected to a Hofmann rearrangement using a reagent like sodium hypobromite (NaOBr) or sodium hypochlorite (NaOCl). This reaction converts the amide group into a primary amine with the loss of one carbon atom, yielding Gabapentin-d4.
-
Purification: The final product is purified using techniques such as recrystallization or chromatography to achieve the desired purity.
Quantitative Data: Synthesis
| Parameter | Value | Reference |
| Purity | ≥95% | [2] |
| Isotopic Purity | Typically >98 atom % D | [] |
Characterization of Gabapentin-d4
The structural integrity and isotopic enrichment of the synthesized Gabapentin-d4 must be confirmed through various analytical techniques. The primary methods for characterization are Mass Spectrometry and Nuclear Magnetic Resonance (NMR) Spectroscopy.
Caption: Analytical workflow for the characterization of Gabapentin-d4.
Mass Spectrometry (MS)
Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most common technique for the analysis of Gabapentin and its deuterated analog.[7][8] It provides information on the molecular weight and fragmentation pattern of the molecule, confirming the incorporation of deuterium atoms.
Experimental Protocol: LC-MS/MS Analysis
-
Sample Preparation: A solution of Gabapentin-d4 is prepared in a suitable solvent, typically a mixture of water and an organic solvent like methanol or acetonitrile.
-
Chromatographic Separation: The sample is injected into an HPLC system equipped with a suitable column (e.g., C18 or HILIC) to separate the analyte from any impurities.
-
Mass Spectrometric Detection: The eluent from the HPLC is introduced into the mass spectrometer, typically using an electrospray ionization (ESI) source in positive ion mode. The mass spectrometer is operated in multiple reaction monitoring (MRM) mode to selectively detect the precursor and product ions of Gabapentin-d4.
Quantitative Data: Mass Spectrometry
| Parameter | Gabapentin | Gabapentin-d4 | Reference |
| Precursor Ion (m/z) | 172.1 | 176.3 | [8] |
| Product Ion (m/z) | 154.1 | 158.2 | [8] |
| Precursor Ion (m/z) | 172.0 | 182.0 (for d10) | [7] |
| Product Ion (m/z) | 136.9 | 147.2 (for d10) | [7] |
The mass shift of +4 Da in the precursor and product ions for Gabapentin-d4 compared to unlabeled Gabapentin confirms the incorporation of four deuterium atoms.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for the structural elucidation of molecules. For Gabapentin-d4, ¹H and ¹³C NMR are used to confirm the molecular structure and to determine the positions of deuterium incorporation.
Expected NMR Spectral Data:
-
¹H NMR: The ¹H NMR spectrum of Gabapentin-d4 is expected to be similar to that of unlabeled Gabapentin, with the key difference being the absence of signals corresponding to the protons that have been replaced by deuterium. Specifically, the signals for the protons on the α-carbon to the carboxylic acid and the protons on the aminomethyl group would be significantly reduced or absent.
-
¹³C NMR: The ¹³C NMR spectrum of Gabapentin-d4 will show characteristic shifts for the carbon atoms in the molecule. The carbons directly bonded to deuterium will exhibit a triplet multiplicity in the proton-decoupled spectrum due to C-D coupling.
Experimental Protocol: NMR Analysis
-
Sample Preparation: A sufficient amount of the purified Gabapentin-d4 is dissolved in a suitable deuterated solvent (e.g., D₂O, DMSO-d₆).
-
Data Acquisition: ¹H and ¹³C NMR spectra are acquired on a high-field NMR spectrometer.
-
Data Analysis: The chemical shifts, coupling constants, and signal integrations are analyzed to confirm the structure and the sites of deuteration.
Reference NMR Data for Gabapentin (in D₂O):
| Nucleus | Chemical Shift (ppm) |
| ¹H | ~3.0 (s, 2H, -CH₂-NH₂), ~2.3 (s, 2H, -CH₂-COOH), 1.4-1.6 (m, 10H, cyclohexyl) |
| ¹³C | ~181 (-COOH), ~50 (-C-CH₂-NH₂), ~45 (-CH₂-NH₂), ~42 (-C-CH₂-COOH), ~36 (cyclohexyl), ~27 (cyclohexyl), ~22 (cyclohexyl) |
Note: The exact chemical shifts can vary depending on the solvent and pH.
Application in Quantitative Analysis
Gabapentin-d4 is primarily used as an internal standard in the quantitative analysis of Gabapentin in biological samples such as plasma and serum.[8] Its chemical and physical properties are nearly identical to those of Gabapentin, ensuring similar behavior during sample preparation and analysis, while its different mass allows for its distinct detection by mass spectrometry.
Quantitative Data: Bioanalytical Method Validation
The following table summarizes typical performance characteristics of a validated LC-MS/MS method for the quantification of Gabapentin using Gabapentin-d4 as an internal standard.
| Parameter | Typical Value | Reference |
| Linearity Range | 50 - 5000 ng/mL | [8] |
| Lower Limit of Quantitation (LLOQ) | 10 - 50 ng/mL | [7][8] |
| Intra-day Precision (%RSD) | < 15% | [7][9] |
| Inter-day Precision (%RSD) | < 15% | [7][9] |
| Accuracy (% Recovery) | 85 - 115% | [7][9] |
This technical guide provides a foundational understanding of the synthesis and characterization of Gabapentin-d4. The detailed methodologies and data presented herein are intended to assist researchers and scientists in the effective utilization of this important analytical standard in their drug development endeavors.
References
- 1. medchemexpress.com [medchemexpress.com]
- 2. caymanchem.com [caymanchem.com]
- 3. Gabapentin synthesis - chemicalbook [chemicalbook.com]
- 4. Process For Synthesis Of Gabapentin - Patent US-2008103334-A1 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. Synthesis of multiply deuterated 3- and 21-monosulfates of allo-tetrahydrocorticosteroids as internal standards for mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Development and Validation of a Rapid LC-MS/MS based Method to Quantitate Gabapentin and Buprenorphine in Human Serum - PMC [pmc.ncbi.nlm.nih.gov]
- 8. researchgate.net [researchgate.net]
- 9. Green Bio-Analytical Study of Gabapentin in Human Plasma Coupled with Pharmacokinetic and Bioequivalence Assessment Using UPLC-MS/MS [mdpi.com]
